BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-1,3,2-dioxaphospholane basic
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-1,3,2-dioxaphospholane

Cat. No.: B043518

An In-depth Technical Guide to 2-Chloro-1,3,2-dioxaphospholane: Core Properties and
Applications

Introduction

2-Chloro-1,3,2-dioxaphospholane, with the CAS number 822-39-9, is a cyclic phosphite ester
of significant interest in organic synthesis.[1] It serves as a versatile reagent and an important
intermediate for the synthesis of a variety of organophosphorus compounds, including flame
retardants and biocompatible polymers like phosphocholine derivatives.[2] This guide provides
a comprehensive overview of its fundamental properties, synthesis, handling, and reactivity for
researchers, scientists, and professionals in drug development. This compound is also known
as cyclic ethylene chlorophosphite or ethylene chlorophosphite.[3]

Core Physical and Chemical Properties

2-Chloro-1,3,2-dioxaphospholane is a clear, colorless to slightly yellow liquid with a pungent
odor.[1] It is sensitive to moisture and should be stored under a nitrogen blanket in a cool, dry
place, typically refrigerated at 2-8°C.[1]
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Property Value Source
Molecular Formula C2H4CIO2P [1]
Molecular Weight 126.48 g/mol
Clear colorless to slightly
Appearance o [1]
yellow liquid
Boiling Point 62 °C at 20 mmHg
Density 1.422 g/mL at 25 °C

Refractive Index

n20/D 1.489

Solubility Soluble in water [1]
CAS Number 822-39-9 [1]
EINECS Number 212-499-4 [1]

Spectroscopic Data

The structure of 2-Chloro-1,3,2-dioxaphospholane and its derivatives has been confirmed by
various spectroscopic methods, including 3P NMR, *H NMR, and IR spectroscopy.[3][4][5]

Spectrum Key Features Source
The phosphorus-31 nucleus
provides a distinct signal

3P NMR characteristic of a trivalent [4]

phosphorus atom in this

chemical environment.

1H NMR (in CDCls)

The proton NMR spectrum

shows signals corresponding

to the ethylene bridge protons.

[3]

Infrared spectroscopy reveals

characteristic absorption

IR [5]
bands for the P-O-C and P-ClI
bonds.
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A related and often co-occurring compound is 2-Chloro-1,3,2-dioxaphospholane-2-oxide
(CAS 6609-64-9), the oxidized form.[6][7] It is crucial to distinguish between these two
compounds as their properties and reactivity differ. For instance, the 2-oxide has a higher
boiling point of 89-91 °C at 0.8 mmHg and a density of 1.55 g/mL at 25 °C.[7]

Experimental Protocols
Synthesis of 2-Chloro-1,3,2-dioxaphospholane

A common method for the synthesis of 2-Chloro-1,3,2-dioxaphospholane involves the
reaction of ethylene glycol with phosphorus trichloride.[4]

Materials:

Ethylene glycol

Phosphorus trichloride

Pyridine (or other tertiary amine base)

Anhydrous ether (or other suitable solvent)

Procedure:

A solution of ethylene glycol and pyridine in anhydrous ether is prepared in a reaction flask.
e The flask is cooled to a low temperature (e.g., -16 to -17 °C).[4]

e Phosphorus trichloride is added dropwise to the stirred solution while maintaining the low
temperature.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for approximately 1.5 hours.[4]

» During the reaction, pyridine hydrochloride precipitates as a white solid.

o The precipitate is removed by filtration.
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e The desired product, 2-Chloro-1,3,2-dioxaphospholane, is isolated from the ethereal
solution by simple distillation.[4]

An alternative patented method aims to improve yield by removing the HCI byproduct. This is
achieved by blowing nitrogen gas through the phosphorus trichloride solution while ethylene
glycol is added dropwise.[2]

Safety and Handling

2-Chloro-1,3,2-dioxaphospholane is a reactive and hazardous chemical that requires careful
handling.

e General Handling: Use only in a chemical fume hood.[1] Do not breathe vapor, mist, or gas.
[1] Avoid contact with skin, eyes, and clothing.[1]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (goggles and face shield).[8][9] In case of insufficient ventilation, wear a
suitable respirator.[10]

e Storage: Store in a cool, dry, well-ventilated place away from sources of ignition.[1] Keep the
container tightly closed under a nitrogen blanket.[1] It is recommended to store it
refrigerated.[1]

e Hazards: This compound is water-reactive and combustible.[1][8] It is classified as causing
severe skin burns and eye damage.[8][11]

» Fire Fighting: Do NOT use water directly on a fire involving this compound.[1] Use foam, dry
chemical, or carbon dioxide as extinguishing media.[1] Wear a self-contained breathing
apparatus and full protective gear.[1]

Reactivity and Applications

The high reactivity of 2-Chloro-1,3,2-dioxaphospholane is attributed to the presence of the
trivalent phosphorus atom and the P-Cl bond.[4] It is a key intermediate in the synthesis of
more complex organophosphorus compounds.[2]
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One of its primary reactions is oxidation to form 2-Chloro-1,3,2-dioxaphospholane-2-oxide.[7]
[12] This can be achieved by reacting it with molecular oxygen.[12] The resulting 2-oxide is a
crucial reagent for the synthesis of various biologically relevant molecules, including
phospholipids like phosphatidylcholines and their analogs, as well as UV-polymerizable lipids
and polyphosphoesters.[5][13]

Synthesis

Base (e.g., Pyridine) [-=-—==-===--=---—

Phosphorus Trichloride

Ethylene Glycol

Synthesis of:
- Phospholipids
- Polyphosphoesters
Oxygen (0z) - Other Organophosphorus Compounds

Click to download full resolution via product page

Synthesis and primary reactivity pathway of 2-Chloro-1,3,2-dioxaphospholane.

The following diagram illustrates a more detailed workflow for the synthesis of 2-Chloro-1,3,2-
dioxaphospholane.
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Experimental workflow for the synthesis of 2-Chloro-1,3,2-dioxaphospholane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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